Cas no 2148665-07-8 (3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2148665-07-8
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 6234693
• PubChem ID: 165494640
• Update Time: 2025-10-29

3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2148665-07-8
• EN300-1300758
• 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H21N3O4S/c1-2-19-24-25-20(30-19)11-18(21(26)27)23-22(28)29-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,2,11-12H2,1H3,(H,23,28)(H,26,27)
• InChI Key： UTLTXZNXGUJMNP-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2148665-07-8)

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2148665-07-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring, a fluorenyl group, and an amino acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiadiazole ring is a heterocyclic compound that is widely used in the design of pharmaceuticals due to its broad spectrum of biological activities. It is known for its antimicrobial, antifungal, and anticancer properties. The presence of the ethyl group in the thiadiazole ring can enhance the lipophilicity and bioavailability of the compound, making it more suitable for drug development.

The fluorenyl group, specifically the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is commonly used in peptide synthesis to protect the amino group during chemical reactions. The Fmoc group can be easily removed under mild conditions, making it a versatile tool in the synthesis of complex peptides and proteins. In the context of this compound, the Fmoc group not only protects the amino functionality but also imparts additional stability and solubility properties.

The amino acid moiety in this compound is a key structural element that can influence its biological activity. Amino acids are the building blocks of proteins and play crucial roles in various biological processes. The specific configuration of this amino acid moiety can affect the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have explored the potential applications of compounds with similar structures to 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing thiadiazole rings exhibited potent anticancer activity against several cancer cell lines. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that fluorenyl-containing compounds showed promising antiviral activity against influenza viruses.

In addition to its potential therapeutic applications, 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its use as a synthetic intermediate in the preparation of more complex molecules. Its unique structure makes it a valuable starting material for the synthesis of peptides and other bioactive compounds. The ability to modify different parts of this molecule through chemical reactions opens up numerous possibilities for developing new drugs and therapeutic agents.

The synthesis of 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several steps, including the formation of the thiadiazole ring, the introduction of the fluorenyl protecting group, and the coupling with an appropriate amino acid derivative. Advanced synthetic methods and techniques are employed to ensure high yields and purity levels. The use of modern analytical tools such as NMR spectroscopy and mass spectrometry helps in characterizing the final product and verifying its structure.

In conclusion, 3-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanoic acid (CAS No. 2148665-07-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses in various fields of biomedicine.